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Compound of Interest

Compound Name: Acreozast

Cat. No.: B1665452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Acreozast, a histamine release inhibitor utilized in research for potential applications in asthma

and atopic dermatitis.[1] Adherence to these procedures is critical for ensuring laboratory safety

and minimizing environmental impact.

Chemical and Physical Properties
Acreozast is a solid substance with the following properties:

Property Value

Molecular Weight 367.74 g/mol

Chemical Formula C₁₅H₁₄ClN₃O₆

Appearance Solid

CAS Number 123548-56-1

Proper Disposal Procedures
As a chemical compound used in laboratory settings, the disposal of Acreozast and its

containers must be managed to prevent harm to human health and the environment. The

following step-by-step procedures are based on general best practices for chemical waste
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disposal. Note: Always consult the specific Safety Data Sheet (SDS) provided by the

manufacturer (e.g., TargetMol) and local regulations for the most accurate and compliant

disposal information.

Step 1: Personal Protective Equipment (PPE)

Before handling Acreozast for disposal, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation and Collection

Solid Waste:

Collect any unused or waste Acreozast powder in a clearly labeled, sealed container.

Label the container as "Hazardous Waste" and include the chemical name "Acreozast."

Store the container in a designated hazardous waste accumulation area, away from

incompatible materials.

Contaminated Materials:

Any materials that have come into contact with Acreozast, such as weigh boats,

contaminated gloves, and bench paper, should be considered contaminated waste.

Place these materials in a separate, sealed, and clearly labeled hazardous waste bag or

container.

Empty Containers:

Triple rinse empty Acreozast containers with a suitable solvent (e.g., water or as

recommended in the SDS).
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Collect the rinsate as hazardous liquid waste.

The triple-rinsed, dry container can then be disposed of as non-hazardous waste, in

accordance with institutional policies.

Step 3: Liquid Waste (from solutions)

Collect all aqueous solutions containing Acreozast in a designated, sealed, and labeled

hazardous waste container.

Do not mix with other incompatible chemical wastes.

Store the liquid waste container in a secondary containment bin in the designated hazardous

waste accumulation area.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide them with accurate information about the waste contents as indicated on your

hazardous waste label.

Experimental Protocol: In Vitro Mast Cell
Degranulation Assay
This protocol outlines a general method to assess the inhibitory effect of Acreozast on mast

cell degranulation, a key process in allergic and inflammatory responses.

Objective: To determine the dose-dependent effect of Acreozast on the inhibition of histamine

release from activated mast cells.

Materials:

Mast cell line (e.g., RBL-2H3)

Acreozast
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Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

DNP-IgE (Dinitrophenyl-Immunoglobulin E)

DNP-HSA (Dinitrophenyl-Human Serum Albumin)

Histamine release assay kit (e.g., ELISA-based)

96-well plates

Procedure:

Cell Culture: Culture the mast cells in complete medium (DMEM with 10% FBS and 1%

Penicillin-Streptomycin) at 37°C in a 5% CO₂ incubator.

Sensitization: Seed the mast cells in 96-well plates and sensitize them with DNP-IgE

overnight.

Acreozast Treatment: Wash the cells and pre-incubate with varying concentrations of

Acreozast for 1-2 hours.

Activation: Induce degranulation by challenging the cells with DNP-HSA. Include positive

(activated, no inhibitor) and negative (unactivated) controls.

Sample Collection: After a specified incubation period, collect the supernatant from each

well.

Histamine Quantification: Measure the histamine concentration in the supernatants using a

histamine release assay kit according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of histamine release inhibition for each

concentration of Acreozast compared to the positive control.

Signaling Pathway
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Acreozast, as a histamine release inhibitor, is expected to interfere with the signaling cascade

that leads to mast cell degranulation. The following diagram illustrates a simplified,

representative signaling pathway for IgE-mediated mast cell activation, which is a common

target for such inhibitors.
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Caption: IgE-mediated mast cell degranulation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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